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Introduction

Benzoyl peroxide (BPO), a versatile organic compound with the formula (CeHsCO)202, has a
rich and multifaceted history spanning over a century and a half. First synthesized in 1858 by
Justus von Liebig, its utility has expanded from a simple laboratory curiosity to a cornerstone
ingredient in dermatology, a vital initiator in polymer chemistry, and a functional additive in the
food industry. This in-depth technical guide explores the historical applications of benzoyl
peroxide, providing a detailed account of its journey from discovery to its various industrial and
medicinal uses. We will delve into the key experiments that shaped its applications, present
guantitative data to illustrate its efficacy, and provide diagrams to visualize the underlying
chemical processes.

Historical Timeline of Benzoyl Peroxide Applications
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Key .
Year L Field
Development/Application

First synthesis by Justus von )
1858 o Chemistry
Liebig.[1]

First reported medicinal use by

Loevenhart for various skin o
1905 - ) ) Medicine

conditions, including burns and

tumors.[1][2]

Used as a local anesthetic and

1920s antiseptic for burns and ulcers.  Medicine

[2]

Commercial production begins
1927 , , Industry
in the United States.[2]

Proposed for the treatment of o
1929 Medicine
wounds.[1]

Used for the treatment of
1934 sycosis vulgaris and acne Medicine

varioliformis.[1]

Recommended in an ointment
1950 with precipitated sulfur for Medicine

rosacea.[2]

Fishman and Gruber develop
1958 an aqueous lotion with 5% Medicine
BPO for acne.[2]

Officially approved for the o
1960 ] Medicine
treatment of acne in the US.[1]

Pace publishes a study on a
1965 benzoyl peroxide-sulfur cream Medicine

for acne vulgaris.[3]

I. Medicinal Applications: A Focus on Dermatology
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The most widely recognized application of benzoyl peroxide is in the treatment of acne
vulgaris. Its journey in dermatology began in the early 20th century, with its efficacy being
attributed to its potent antimicrobial and keratolytic properties.

Early Investigations and Formulations

In 1905, Loevenhart first reported the use of benzoyl peroxide for treating a variety of skin
ailments, including burns and chronic varicose leg tumors.[1][2] By the 1920s, it was being
used as a local anesthetic and antiseptic for burns and cutaneous ulcers.[2] Early preparations
were often unstable and of questionable quality, which limited their widespread adoption.[1]

A significant milestone in the dermatological use of BPO was the work of William Pace in 1965.
He formulated a cream combining benzoyl peroxide and sulfur in an oil-in-water emulsion for
the treatment of acne vulgaris.[3] His study involving 286 patients demonstrated a prompt
suppression of inflammatory acne lesions.[3] This work paved the way for the development of
more stable and cosmetically elegant formulations.

Mechanism of Action in Acnhe Treatment

Benzoyl peroxide's efficacy in treating acne stems from its multi-faceted mechanism of action:

o Antibacterial Activity: It is a potent bactericidal agent against Cutibacterium acnes (formerly
Propionibacterium acnes), the bacterium implicated in the inflammatory phase of acne.[4][5]
Upon topical application, BPO decomposes to release free oxygen radicals, which are lethal
to the anaerobic C. acnes.[5][6] A key advantage of BPO is that C. acnes has not developed
resistance to it, unlike with topical and oral antibiotics.[7][8]

o Keratolytic and Comedolytic Effects: BPO has exfoliating properties, helping to remove the
outer layer of the skin (keratin) and open up clogged pores (comedones).[5][7] This action
helps to reduce the formation of blackheads and whiteheads.

o Anti-inflammatory Properties: BPO also exhibits anti-inflammatory effects, which help to
reduce the redness and swelling associated with inflammatory acne lesions.[5][6]

The following diagram illustrates the antibacterial mechanism of benzoyl peroxide on C.
acnes.
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Antibacterial action of benzoyl peroxide on C. acnes.

Quantitative Data from Clinical Studies

Numerous clinical trials have demonstrated the efficacy of benzoyl peroxide in treating acne.
The following table summarizes data from a systematic review of randomized vehicle-controlled
trials.[7]

Average Percent
Average Percent

Lesion Type Reduction (Benzoyl . .
. Reduction (Vehicle)
Peroxide)
Total Lesions 44.3% (SD =9.2) 27.8% (SD = 21.0)
Non-inflammatory Lesions 41.5% (SD =9.4) 27.0% (SD = 20.9)
Inflammatory Lesions 52.1% (SD = 10.4) 34.7% (SD = 22.7)

These data clearly show a statistically significant reduction in all types of acne lesions with
benzoyl peroxide treatment compared to a vehicle control.

Il. Industrial Applications

Beyond its medicinal uses, benzoyl peroxide has played a crucial role in various industrial
processes, primarily as a polymerization initiator and a bleaching agent.

Polymerization Initiator
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Benzoyl peroxide is a widely used radical initiator in the production of polymers through chain-
growth polymerization.[1][9] The process begins with the homolytic cleavage of the weak
oxygen-oxygen bond in benzoyl peroxide upon heating, which generates two benzoyloxy
radicals.[9] These radicals can then initiate the polymerization of monomers like ethylene and
styrene.[9][10]

The following diagram illustrates the initiation and propagation steps of radical polymerization
using benzoyl peroxide.

Click to download full resolution via product page

Radical polymerization initiated by benzoyl peroxide.

Historically, the polymerization of ethylene was carried out at high pressures (1000-3000 atm)
and high temperatures (100-250 °C) using benzoyl peroxide as the initiator.[2]

Bleaching Agent in the Food Industry

Benzoyl peroxide has a long history of use in the food industry as a bleaching agent for flour,
whey, and milk for cheese making.[11] It acts by oxidizing the naturally occurring carotenoid
pigments in flour, which are responsible for its yellowish tint, resulting in a whiter product.[12]

The use of benzoyl peroxide for flour bleaching was introduced in the early 20th century. A
premix of 32% benzoyl peroxide and 68% cornstarch is commonly used.[11] The maximum
amount used as a flour bleaching agent is typically around 50 mg/kg.[11]
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The following table shows the degradation of benzoyl peroxide and the formation of benzoic
acid in wheat flour treated with 150 ppm of benzoyl peroxide over time.[13][14]

Time Benzoyl Peroxide (ppm) Benzoic Acid (ppm)
12 hours - 16

9 days 11

3 months Not detectable 6

lll. Synthesis of Benzoyl Peroxide

The original synthesis of benzoyl peroxide was reported by Justus von Liebig in 1858. His
method involved the reaction of benzoyl chloride with barium peroxide.[1]

The probable reaction equation is: 2 CeHsC(O)Cl + BaO2 - (CeHsCO)202 + BaClz[1]

A more common laboratory and industrial synthesis involves the reaction of benzoyl chloride
with hydrogen peroxide in an alkaline solution.[1]

The following diagram outlines a general workflow for the synthesis of benzoyl peroxide.
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General workflow for the synthesis of benzoyl peroxide.
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IV. Experimental Protocols

Detailed experimental protocols from the earliest historical studies are not readily available in

modern literature. However, based on historical accounts and later publications, we can infer

the general methodologies.

Inferred Protocol for Loevenhart's 1905 Dermatological
Application

While the exact formulation is not detailed, Loevenhart's application of benzoyl peroxide for

skin conditions likely involved a simple ointment or paste.

Preparation of Ointment: A low concentration of benzoyl peroxide (likely 1-5%) would have
been incorporated into a simple ointment base, such as petrolatum or lanolin.

Application: The ointment would have been applied directly to the affected areas of the skin,
such as burns or leg ulcers.

Frequency: The frequency of application is not specified but was likely once or twice daily.

Observation: The therapeutic effects, such as reduced inflammation and improved healing,
would have been observed over time.

Inferred Protocol for Pace's 1965 Ache Study

Pace's study utilized a cream combining benzoyl peroxide and sulfur.[3]

Formulation: A cream containing benzoyl peroxide (concentration not specified in the
abstract but likely in the range of 5-10%) and precipitated sulfur in an oil-in-water emulsion
base.

Patient Population: 286 patients with acne vulgaris.
Treatment Regimen: The cream was applied topically to the affected areas.

Concomitant Therapy: Many patients in the study were also being treated with oral
tetracycline.[3]
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e Outcome Measurement: The primary outcome was the suppression of inflammatory acne
lesions.

Conclusion

From its synthesis in the mid-19th century, benzoyl peroxide has proven to be a remarkably
versatile and enduring chemical compound. Its historical applications in medicine, particularly
dermatology, have had a profound impact on the treatment of acne vulgaris. In the industrial
realm, its role as a polymerization initiator has been fundamental to the development of a wide
range of plastics and resins. Its use as a bleaching agent in the food industry further highlights
its diverse utility. This review provides a comprehensive overview of the historical journey of
benzoyl peroxide, offering valuable insights for researchers, scientists, and drug development
professionals. The continued relevance of this compound more than 160 years after its
discovery is a testament to its unique and powerful chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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